Cas no 1256444-36-6 (1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid
• CAS No: 1256444-36-6
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 2854661
• PubChem ID: 73555008
• Update Time: 2025-10-31

1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid
• 1256444-36-6
• URB51875
• 4-Piperidinecarboxylic acid, 1-methyl-4-(2-naphthalenyl)-

• Inchi： 1S/C17H19NO2/c1-18-10-8-17(9-11-18,16(19)20)15-7-6-13-4-2-3-5-14(13)12-15/h2-7,12H,8-11H2,1H3,(H,19,20)
• InChI Key： ZJOMGAOEGCGMPI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3C=CC=CC=3C=2)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 269.141578849Da
• Monoisotopic Mass: 269.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid

1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid (CAS No. 1256444-36-6): A Comprehensive Overview

1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid (CAS No. 1256444-36-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid features a naphthalene ring fused to a piperidine ring, with a carboxylic acid group attached to the piperidine ring. The presence of the naphthalene moiety imparts significant aromatic character to the molecule, while the carboxylic acid group provides opportunities for various chemical modifications and functionalization. This combination of structural elements makes it a versatile scaffold for drug design and development.

Recent studies have explored the pharmacological properties of 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism of action appears to involve modulation of nociceptive pathways, possibly through interaction with specific receptors or enzymes involved in pain signaling.

The neuroprotective properties of 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid have also been a focus of recent research. Studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is thought to be mediated by its ability to scavenge free radicals and inhibit the activation of pro-apoptotic pathways. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In terms of drug development, the solubility and bioavailability of 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid are critical factors that need to be optimized. Recent efforts have focused on developing prodrugs and formulations that enhance its pharmacokinetic properties. For example, esterification of the carboxylic acid group has been shown to improve solubility and oral bioavailability, making it more suitable for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid in various therapeutic indications. Early results from phase I trials have indicated that it is well-tolerated with a favorable safety profile. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

In conclusion, 1-Methyl-4-(naphthalen-2-yl)piperidine-4-carboxylic acid (CAS No. 1256444-36-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.